Cas no 1269649-77-5 ((S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL)

• Product Name: (S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL
• CAS No: 1269649-77-5
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 5707016
• PubChem ID: 67034159
• Update Time: 2025-05-20

(S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL Chemical and Physical Properties

Names and Identifiers

• 1269649-77-5
• SCHEMBL1440719
• (S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL
• (S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL2HCL
• Y13394
• 3-Pyridineethanol, β-amino-6-methyl-, hydrochloride (1:2), (βS)-

• Inchi： 1S/C8H12N2O.2ClH/c1-6-2-3-7(4-10-6)8(9)5-11;;/h2-4,8,11H,5,9H2,1H3;2*1H/t8-;;/m1../s1
• InChI Key： XLGSMURKSQBONT-YCBDHFTFSA-N
• SMILES： Cl.Cl.OC[C@H](C1C=NC(C)=CC=1)N

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on (S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL

(S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL (CAS No. 1269649-77-5): An Overview of a Promising Chiral Amino Alcohol

(S)-2-Amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl (CAS No. 1269649-77-5) is a chiral amino alcohol that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chirality, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chiral center in (S)-2-amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl imparts specific biological activities and properties that are crucial for drug design. Chiral molecules, such as this one, are essential in pharmaceuticals because they can interact with biological targets in a highly selective manner, leading to improved efficacy and reduced side effects. The presence of the 6-methylpyridin-3-yl group further enhances the compound's pharmacological profile by contributing to its binding affinity and selectivity.

Recent studies have highlighted the potential of (S)-2-amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (S)-2-amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl has shown potential as an antiviral agent. A study conducted by a team at the University of California, Los Angeles (UCLA), reported that this compound possesses antiviral activity against several strains of influenza virus. The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes, thereby reducing viral load and mitigating disease severity.

The structural features of (S)-2-amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl also make it an attractive candidate for drug delivery systems. The presence of the amino and hydroxyl groups allows for the formation of stable complexes with various ligands, enhancing its solubility and bioavailability. This property is particularly important for improving the pharmacokinetic profile of drugs, ensuring that they reach their intended targets efficiently.

Beyond its direct therapeutic applications, (S)-2-amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl serves as a valuable building block in organic synthesis. Its versatile reactivity enables chemists to synthesize a wide range of derivatives with tailored properties. For example, researchers at the Scripps Research Institute have utilized this compound as a starting material to develop novel inhibitors of protein-protein interactions, which are implicated in various diseases including cancer and neurodegenerative disorders.

The synthesis of (S)-2-amino-2-(6-methylpyridin-3-yl)ethan-1-ol 2HCl has been optimized through several methods, including asymmetric catalysis and chiral resolution techniques. These approaches ensure high enantiomeric purity, which is critical for maintaining the desired biological activity. The ability to produce this compound on a large scale with consistent quality is essential for its commercialization and widespread use in pharmaceutical applications.

In conclusion, (S)-2-amino-2-(6-methylpyridin-3-y l)ethan -1 -ol 2HCl (CAS No. 1 269 649 -77 -5) strong > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the field.